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Compound of Interest

Compound Name: Slu-PP-332

Cat. No.: B10861630 Get Quote

This document provides immediate safety, handling, and disposal protocols for Slu-PP-332, a

potent and selective pan estrogen-related receptor (ERR) agonist.[1][2] Intended for research

professionals, this guide outlines the necessary personal protective equipment (PPE),

procedural steps for safe use, and emergency measures to ensure a secure laboratory

environment. Slu-PP-332 is designated for laboratory research use only and is not intended for

human or veterinary use.[3][4]

Personal Protective Equipment (PPE) and
Engineering Controls
While Slu-PP-332 is generally not classified as a hazardous substance or mixture, adherence

to standard laboratory safety protocols is essential. Full personal protective equipment should

be utilized to minimize exposure during handling.
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes or

dust.

Hand Protection
Appropriate chemical-resistant

gloves

Prevents skin contact during

handling.

Body Protection
Impervious clothing, such as a

lab coat

Protects against skin exposure

and contamination of personal

clothing.

Respiratory Protection
A suitable respirator may be

required

Use based on a risk

assessment, especially if there

is a potential for aerosol or

dust formation.

Engineering Controls for Safe Handling

Ventilation: Work should be conducted in a well-ventilated area.

Fume Hood: For procedures that may generate dust or aerosols, use a laboratory fume

hood.

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible.

Operational and Disposal Plans
Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Slu-PP-332 and ensuring

laboratory safety.
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Aspect Protocol

Handling

Avoid contact with skin and eyes, and prevent

the inhalation of dust or aerosols. Wash hands

thoroughly after handling.

Storage
Store in a tightly sealed container at -20°C,

protected from light.

Reconstitution

Slu-PP-332 is soluble in DMSO (up to 100 mM)

and sparingly soluble in ethanol. For

reconstitution, dimethyl sulfoxide (DMSO) is the

recommended solvent.

Spill and Disposal Management

Accidental Release: In the event of a spill, use personal protective equipment. Absorb the

spill with an inert, non-combustible material (e.g., diatomite, universal binders) and collect it

in a suitable container for disposal. Prevent the material from entering drains or water

courses.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Emergency First Aid Procedures
In case of accidental exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, ensuring to

separate the eyelids. Remove contact lenses if

present. Seek prompt medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with plenty of

water. A physician should be consulted.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.

Ingestion

If the person is conscious, wash out their mouth

with water. Do not induce vomiting. Call a

physician.

Mechanism of Action and Experimental Workflow
Slu-PP-332 acts as a pan-agonist of the estrogen-related receptors (ERRα, ERRβ, and ERRγ),

with the highest potency for ERRα. Its activation of these receptors, particularly ERRα, triggers

a cascade of downstream effects that mimic aerobic exercise, such as increasing mitochondrial

respiration and fatty acid oxidation.
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Caption: Signaling pathway of Slu-PP-332 as an ERRα agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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